Cas no 161868-45-7 (Ethyl 2-ethoxypiperidine-1-carboxylate)

Ethyl 2-ethoxypiperidine-1-carboxylate structure
161868-45-7 structure
Product Name:Ethyl 2-ethoxypiperidine-1-carboxylate
CAS No:161868-45-7
MF:C10H19NO3
MW:201.262763261795
CID:109833
Update Time:2023-08-02

Ethyl 2-ethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 2-ethoxy-, ethyl ester
    • 1-Piperidinecarboxylicacid,2-ethoxy-,ethylester(9CI)
    • Ethyl 2-ethoxypiperidine-1-carboxylate
    • 2-Ethoxy-1-piperidinecarboxylic acid ethyl ester
    • Inchi: 1S/C10H19NO3/c1-3-13-9-7-5-6-8-11(9)10(12)14-4-2/h9H,3-8H2,1-2H3
    • InChI Key: VJMXRSVINBRXTL-UHFFFAOYSA-N
    • SMILES: O(CC)C1CCCCN1C(=O)OCC

Computed Properties

  • Exact Mass: 201.136
  • Monoisotopic Mass: 201.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.8

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